Cas no 2375267-88-0 (6-Methyl-8-[2-(morpholin-4-yl)pyrimidin-4-yl]-2,6-diazaspiro[3.4]octane)

• Product Name: 6-Methyl-8-[2-(morpholin-4-yl)pyrimidin-4-yl]-2,6-diazaspiro[3.4]octane
• CAS No: 2375267-88-0
• MF: C₁₅H₂₃N₅O
• MW: 289.376022577286
• CID: 6056922
• PubChem ID: 145913469
• Update Time: 2025-06-13

6-Methyl-8-[2-(morpholin-4-yl)pyrimidin-4-yl]-2,6-diazaspiro[3.4]octane Chemical and Physical Properties

Names and Identifiers

• 2375267-88-0
• 6-methyl-8-[2-(morpholin-4-yl)pyrimidin-4-yl]-2,6-diazaspiro[3.4]octane
• EN300-6504090
• 6-Methyl-8-[2-(morpholin-4-yl)pyrimidin-4-yl]-2,6-diazaspiro[3.4]octane

• Inchi： 1S/C15H23N5O/c1-19-8-12(15(11-19)9-16-10-15)13-2-3-17-14(18-13)20-4-6-21-7-5-20/h2-3,12,16H,4-11H2,1H3
• InChI Key： WIILPJPSMYEQIZ-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1=NC=CC(C2CN(C)CC32CNC3)=N1

Computed Properties

• Exact Mass: 289.19026037g/mol
• Monoisotopic Mass: 289.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 53.5Ų

Additional information on 6-Methyl-8-[2-(morpholin-4-yl)pyrimidin-4-yl]-2,6-diazaspiro[3.4]octane

Comprehensive Overview of 6-Methyl-8-[2-(morpholin-4-yl)pyrimidin-4-yl]-2,6-diazaspiro[3.4]octane (CAS No. 2375267-88-0)

6-Methyl-8-[2-(morpholin-4-yl)pyrimidin-4-yl]-2,6-diazaspiro[3.4]octane (CAS No. 2375267-88-0) is a novel heterocyclic compound that has garnered significant attention in medicinal chemistry and drug discovery. Its unique spirocyclic structure and incorporation of morpholine and pyrimidine moieties make it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its potential applications in kinase inhibition, cancer therapy, and central nervous system (CNS) disorders, aligning with current trends in precision medicine and personalized therapeutics.

The compound's molecular framework features a 2,6-diazaspiro[3.4]octane core, which is increasingly recognized for its conformational rigidity and ability to improve drug-like properties. This structural motif is often explored in the context of fragment-based drug design and scaffold hopping, two hot topics in modern pharmaceutical research. The presence of a pyrimidine ring further enhances its binding affinity to enzymes and receptors, making it a versatile building block for small-molecule inhibitors.

Recent studies highlight the growing demand for spirocyclic compounds due to their 3D complexity and improved pharmacokinetic profiles. 6-Methyl-8-[2-(morpholin-4-yl)pyrimidin-4-yl]-2,6-diazaspiro[3.4]octane exemplifies this trend, as its spiro center reduces planararity, potentially minimizing off-target effects—a critical consideration in drug safety optimization. This aligns with frequent search queries such as "spirocyclic compounds in drug discovery" and "advantages of 3D molecular architectures."

From a synthetic perspective, the compound's morpholine-pyrimidine linkage offers opportunities for structure-activity relationship (SAR) studies. Morpholine is a privileged scaffold in medicinal chemistry, often associated with improved solubility and metabolic stability. These properties are highly sought after in lead optimization campaigns, addressing common challenges like oral bioavailability—a recurring theme in pharmaceutical forums and AI-driven research queries.

In the context of computational chemistry, 6-Methyl-8-[2-(morpholin-4-yl)pyrimidin-4-yl]-2,6-diazaspiro[3.4]octane serves as an intriguing subject for molecular docking and virtual screening experiments. Its multi-ring system provides diverse interaction points for protein-ligand binding, a topic frequently explored in cheminformatics and AI-assisted drug design platforms. This resonates with trending searches like "AI in hit identification" and "predictive modeling for kinase inhibitors."

The compound's CAS number (2375267-88-0) ensures precise identification in chemical databases, facilitating patent literature reviews and prior art analyses—an essential step for intellectual property strategies in biotech. Its structural novelty also positions it as a potential chemical probe for studying underrepresented biological targets, a niche area gaining traction in academic research and pharmaceutical collaborations.

As the pharmaceutical industry shifts toward targeted therapies, compounds like 6-Methyl-8-[2-(morpholin-4-yl)pyrimidin-4-yl]-2,6-diazaspiro[3.4]octane exemplify the convergence of rational design and empirical screening. Its development reflects broader interests in polypharmacology and multi-kinase inhibitors, addressing complex diseases through network pharmacology approaches—a subject frequently queried in biomedical search engines.

In summary, this compound represents a compelling case study in contemporary medicinal chemistry, bridging structural innovation with therapeutic potential. Its exploration aligns with high-interest topics such as "next-generation kinase inhibitors" and "spirocycles in CNS drugs," ensuring relevance to both industry professionals and research scientists navigating the evolving landscape of small-molecule therapeutics.